![molecular formula C14H16Cl2N2O2 B4109952 N-(2,4-dichlorophenyl)-1-isopropyl-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B4109952.png)
N-(2,4-dichlorophenyl)-1-isopropyl-5-oxo-3-pyrrolidinecarboxamide
Overview
Description
N-(2,4-dichlorophenyl)-1-isopropyl-5-oxo-3-pyrrolidinecarboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is a white crystalline powder that is soluble in organic solvents but not in water. DPCPX has been extensively studied in scientific research for its potential applications in various fields.
Mechanism of Action
N-(2,4-dichlorophenyl)-1-isopropyl-5-oxo-3-pyrrolidinecarboxamide acts as a competitive antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the body. Adenosine is an endogenous ligand that activates the A1 receptor, leading to various physiological effects. This compound binds to the A1 receptor with high affinity, preventing adenosine from binding and activating the receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. It has been demonstrated to inhibit the effects of adenosine on heart rate, blood pressure, and myocardial contractility. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, this compound has been shown to have anti-cancer effects by inhibiting the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
N-(2,4-dichlorophenyl)-1-isopropyl-5-oxo-3-pyrrolidinecarboxamide has several advantages for use in lab experiments. It is a highly selective antagonist of the adenosine A1 receptor, which allows for specific targeting of this receptor in various experimental settings. Additionally, this compound has been extensively studied in scientific research, and its pharmacological properties are well-characterized. However, this compound also has limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain experimental settings. Additionally, this compound has a relatively short half-life, which can limit its effectiveness in certain experiments.
Future Directions
There are several future directions for research on N-(2,4-dichlorophenyl)-1-isopropyl-5-oxo-3-pyrrolidinecarboxamide. One potential direction is to investigate its potential therapeutic applications in various diseases, such as cardiovascular disease, neurodegenerative disorders, and cancer. Another direction is to develop new analogs of this compound with improved pharmacological properties, such as increased solubility and longer half-life. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the biochemical and physiological effects of this compound.
Scientific Research Applications
N-(2,4-dichlorophenyl)-1-isopropyl-5-oxo-3-pyrrolidinecarboxamide has been extensively studied in scientific research for its potential applications in various fields. It has been used as a tool in pharmacological studies to investigate the role of adenosine A1 receptors in various physiological and pathological processes, including cardiovascular disease, neurodegenerative disorders, and cancer.
Properties
IUPAC Name |
N-(2,4-dichlorophenyl)-5-oxo-1-propan-2-ylpyrrolidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16Cl2N2O2/c1-8(2)18-7-9(5-13(18)19)14(20)17-12-4-3-10(15)6-11(12)16/h3-4,6,8-9H,5,7H2,1-2H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOXWYDZJJNAKAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CC(CC1=O)C(=O)NC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.